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Cat. No.: B1436207 Get Quote

Introduction

Stable isotope-labeled compounds are invaluable tools in drug metabolism and

pharmacokinetic (DMPK) research.[1][2] The substitution of hydrogen with deuterium, a stable

isotope of hydrogen, can provide critical insights into the metabolic fate of drugs and

endogenous molecules.[3][4][5] 1,14-Tetradecanedioic-D24 acid is a deuterated analog of

1,14-tetradecanedioic acid, a long-chain dicarboxylic acid that is an endogenous metabolite.[6]

[7] This high level of deuteration makes it an excellent internal standard for mass spectrometry-

based quantification and a tracer for metabolic studies. This application note details the use of

1,14-Tetradecanedioic-D24 acid in drug metabolism studies, particularly for quantifying its

endogenous counterpart and investigating the impact of xenobiotics on fatty acid metabolism.

Principle

The primary application of 1,14-Tetradecanedioic-D24 acid in drug metabolism studies is as

an internal standard for the accurate quantification of endogenous 1,14-tetradecanedioic acid

in biological matrices such as plasma, urine, and tissue homogenates. Due to its identical

chemical properties to the unlabeled analyte, the deuterated standard co-elutes during

chromatographic separation and experiences similar ionization efficiency in the mass

spectrometer. However, its significantly higher mass allows for clear differentiation by the mass

spectrometer, enabling precise and accurate quantification of the endogenous analyte by

correcting for matrix effects and variations in sample preparation and instrument response.[8]
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Furthermore, 1,14-Tetradecanedioic-D24 acid can be used as a metabolic tracer to

investigate the pathways of fatty acid metabolism and how they are affected by drug

candidates. By administering the deuterated compound, researchers can track its conversion to

downstream metabolites, providing valuable information on enzyme kinetics and metabolic flux.

[3][9]

Key Applications:
Internal Standard for Bioanalysis: Serves as an ideal internal standard for LC-MS/MS assays

to quantify endogenous levels of 1,14-tetradecanedioic acid. This is crucial for understanding

baseline levels and how they are modulated by disease or drug treatment.

Metabolic Pathway Elucidation: Can be used to trace the metabolic fate of long-chain

dicarboxylic acids in vivo and in vitro, helping to identify key enzymes and metabolic

pathways involved.[10][1]

Drug-Metabolism Interaction Studies: Enables the investigation of how drug candidates may

interfere with fatty acid metabolism by monitoring changes in the levels and turnover of

endogenous 1,14-tetradecanedioic acid.

Protocol: Quantification of Endogenous 1,14-
Tetradecanedioic Acid in Human Plasma using LC-
MS/MS with 1,14-Tetradecanedioic-D24 Acid as an
Internal Standard
This protocol describes a method for the extraction and quantification of 1,14-tetradecanedioic

acid in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS)

with 1,14-Tetradecanedioic-D24 acid as an internal standard.

Materials and Reagents
1,14-Tetradecanedioic acid (analytical standard)

1,14-Tetradecanedioic-D24 acid (internal standard)

Human plasma (K2EDTA)
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Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Microcentrifuge tubes (1.5 mL)

Analytical balance

Vortex mixer

Centrifuge

LC-MS/MS system (e.g., Agilent 1290 Infinity II LC system coupled to a Sciex 6500+ QTRAP

mass spectrometer)

Experimental Workflow
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Prepare Calibration Standards & QCs

Spike Plasma Samples with Internal Standard (1,14-Tetradecanedioic-D24 Acid)

Protein Precipitation with Acetonitrile

Vortex & Centrifuge

Collect Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject Sample onto LC Column

Chromatographic Separation

Mass Spectrometric Detection (MRM)

Integrate Peak Areas

Calculate Analyte/IS Peak Area Ratios

Generate Calibration Curve

Quantify Analyte in Samples

Click to download full resolution via product page

Caption: Workflow for the quantification of 1,14-Tetradecanedioic Acid.
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Preparation of Stock Solutions, Calibration Standards,
and Quality Controls

Stock Solutions (1 mg/mL):

Accurately weigh approximately 1 mg of 1,14-tetradecanedioic acid and 1,14-
tetradecanedioic-D24 acid and dissolve each in 1 mL of methanol to prepare individual

stock solutions.

Working Solutions:

Prepare serial dilutions of the 1,14-tetradecanedioic acid stock solution in methanol:water

(50:50, v/v) to create working solutions for calibration standards.

Prepare a working solution of 1,14-tetradecanedioic-D24 acid (e.g., 1 µg/mL) in

methanol:water (50:50, v/v).

Calibration Standards and Quality Controls (QCs):

Spike blank human plasma with the appropriate working solutions of 1,14-tetradecanedioic

acid to prepare calibration standards at concentrations ranging from, for example, 1 to

1000 ng/mL.

Prepare QCs at low, medium, and high concentrations in a similar manner.

Sample Preparation
To 100 µL of plasma sample, calibration standard, or QC in a microcentrifuge tube, add 10

µL of the internal standard working solution (1,14-tetradecanedioic-D24 acid).

Add 400 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube.
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Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Water with 0.1%

Formic Acid).

LC-MS/MS Conditions
Table 1: Liquid Chromatography Parameters

Parameter Value

LC Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient

Start with 5% B, ramp to 95% B over 5 min, hold

for 2 min, return to 5% B and equilibrate for 3

min.

Table 2: Mass Spectrometry Parameters
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Negative

Ion Source Gas 1 50 psi

Ion Source Gas 2 60 psi

Curtain Gas 35 psi

Temperature 550°C

IonSpray Voltage -4500 V

MRM Transitions See Table 3

Table 3: MRM Transitions for Analyte and Internal Standard

Compound Q1 Mass (m/z) Q3 Mass (m/z)
Declustering
Potential (DP)

Collision
Energy (CE)

1,14-

Tetradecanedioic

acid

257.2 239.2 -80 V -25 eV

1,14-

Tetradecanedioic

-D24 acid

281.3 263.3 -80 V -25 eV

Data Analysis and Quantification
Integrate the peak areas for both the analyte (1,14-tetradecanedioic acid) and the internal

standard (1,14-tetradecanedioic-D24 acid) using the instrument's software.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards. A linear regression with a weighting factor of 1/x²

is typically used.
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Determine the concentration of 1,14-tetradecanedioic acid in the plasma samples by

interpolating their peak area ratios from the calibration curve.

Signaling Pathway Visualization
The metabolism of long-chain fatty acids, including dicarboxylic acids, is linked to peroxisomal

beta-oxidation. A simplified diagram illustrating this is provided below.
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Peroxisomal Beta-Oxidation

Long-Chain Dicarboxylic Acid
(e.g., 1,14-Tetradecanedioic Acid)

Acyl-CoA Synthetase

ATP -> AMP + PPi

Dicarboxylyl-CoA

Acyl-CoA Oxidase

FAD -> FADH2

Enoyl-CoA

Chain Shortening by 2 Carbons

Shorter Dicarboxylic Acid + Acetyl-CoA

Click to download full resolution via product page

Caption: Simplified pathway of peroxisomal beta-oxidation of dicarboxylic acids.

Conclusion
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1,14-Tetradecanedioic-D24 acid is a crucial tool for researchers in drug metabolism and

related fields. Its use as an internal standard ensures the reliability and accuracy of quantitative

bioanalytical methods. Furthermore, its application as a metabolic tracer can provide deep

insights into the effects of new chemical entities on lipid metabolism, contributing to a more

comprehensive understanding of a drug's safety and efficacy profile. The protocols and data

presented here serve as a guide for the implementation of this valuable reagent in drug

development studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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